5-Acetamido-2-ethoxybenzene-1-sulfonyl chloride
Overview
Description
“5-Acetamido-2-ethoxybenzene-1-sulfonyl chloride” is a chemical compound with the CAS Number: 680618-19-3. It has a molecular weight of 277.73 . The IUPAC name for this compound is 5-(acetylamino)-2-ethoxybenzenesulfonyl chloride .
Molecular Structure Analysis
The InChI code for “5-Acetamido-2-ethoxybenzene-1-sulfonyl chloride” is1S/C10H12ClNO4S/c1-3-16-9-5-4-8 (12-7 (2)13)6-10 (9)17 (11,14)15/h4-6H,3H2,1-2H3, (H,12,13) . This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
“5-Acetamido-2-ethoxybenzene-1-sulfonyl chloride” is a white to yellow solid . It should be stored at a temperature of 2-8°C .Scientific Research Applications
Synthesis of Sulfonamide Compounds
5-Acetamido-2-ethoxybenzene-1-sulfonyl chloride: is a key intermediate in the synthesis of sulfonamide compounds. Sulfonamides are a group of molecules that contain the sulfonamide functional group, which is pivotal in medicinal chemistry due to its presence in various drug molecules. This compound can react with amines to form sulfonamides that have potential pharmacological activities .
Development of Anti-inflammatory Agents
The compound is used in the development of novel anti-inflammatory agents. By modifying the sulfonyl chloride group, researchers can create derivatives that exhibit anti-inflammatory properties. This application is significant in the search for new treatments for conditions like arthritis and other inflammatory diseases .
Creation of Advanced Polymer Materials
In polymer science, 5-Acetamido-2-ethoxybenzene-1-sulfonyl chloride can be utilized to introduce sulfonamide linkages into polymers. These modified polymers may have enhanced thermal stability and chemical resistance, making them suitable for high-performance applications .
Dye and Pigment Industry
This chemical serves as a starting material for the synthesis of complex dyes and pigments. The sulfonyl chloride group can undergo various reactions to form chromophores, which are the part of the molecule responsible for its color .
Agricultural Chemistry
In the field of agricultural chemistry, it can be used to synthesize compounds that serve as precursors for agrochemicals. These include herbicides, pesticides, and fungicides that help in crop protection .
Analytical Chemistry Reagents
5-Acetamido-2-ethoxybenzene-1-sulfonyl chloride: can be used to prepare reagents for analytical chemistry. These reagents can be used in assays and tests that determine the presence of various biological or chemical substances .
Photoresist Chemistry for Electronics
The compound finds application in the electronics industry, particularly in the formulation of photoresists used in semiconductor manufacturing. The sulfonyl chloride group can be modified to change the photoresist’s properties, such as its sensitivity to light or its ability to create fine patterns .
Research on Enzyme Inhibition
It is also used in biochemical research to study enzyme inhibition. By binding to the active sites of enzymes, derivatives of this compound can inhibit their activity, which is useful in understanding disease mechanisms and developing new drugs .
Safety and Hazards
properties
IUPAC Name |
5-acetamido-2-ethoxybenzenesulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12ClNO4S/c1-3-16-9-5-4-8(12-7(2)13)6-10(9)17(11,14)15/h4-6H,3H2,1-2H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QABZOPQRRCWJGL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)NC(=O)C)S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClNO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90373316 |
Source
|
| Record name | 5-Acetamido-2-ethoxybenzene-1-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90373316 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Acetamido-2-ethoxybenzene-1-sulfonyl chloride | |
CAS RN |
680618-19-3 |
Source
|
| Record name | 5-Acetamido-2-ethoxybenzene-1-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90373316 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 680618-19-3 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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